Cas no 1781520-34-0 (3-Bromo-4-chloro-5-methylphenol)

• Product Name: 3-Bromo-4-chloro-5-methylphenol
• CAS No: 1781520-34-0
• MF: C₇H₆BrClO
• MW: 221.478940486908
• CID: 6793710
• PubChem ID: 84788273
• Update Time: 2025-06-14

3-Bromo-4-chloro-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• MFCD33420130
• 1781520-34-0
• DB-410812
• SCHEMBL24373160
• 3-bromo-4-chloro-5-methylphenol
• 3-Bromo-4-chloro-5-methylphenol

• Inchi： 1S/C7H6BrClO/c1-4-2-5(10)3-6(8)7(4)9/h2-3,10H,1H3
• InChI Key： SKPZXRNYOIHFQG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C)C=1Cl)O

Computed Properties

• Exact Mass: 219.92906g/mol
• Monoisotopic Mass: 219.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Bromo-4-chloro-5-methylphenol

Comprehensive Analysis of 3-Bromo-4-chloro-5-methylphenol (CAS No. 1781520-34-0): Properties, Applications, and Industry Trends

3-Bromo-4-chloro-5-methylphenol (CAS No. 1781520-34-0) is a halogenated phenolic compound gaining attention in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical research. This brominated and chlorinated phenol derivative exhibits unique structural features that make it valuable for molecular modifications and functional material development. With increasing demand for halogenated aromatic compounds in drug discovery, this chemical has become a subject of interest in organic synthesis optimization studies.

The compound's multi-halogen substitution pattern provides exceptional reactivity for cross-coupling reactions, particularly in palladium-catalyzed transformations frequently searched by synthetic chemists. Recent publications highlight its utility in constructing complex heterocyclic scaffolds, addressing the pharmaceutical industry's need for diverse molecular architectures. Analytical data shows the electron-withdrawing effects of bromo and chloro groups significantly influence its acidity and solubility profile, making it suitable for pH-dependent applications.

Environmental considerations have spurred research into green chemistry approaches for 3-Bromo-4-chloro-5-methylphenol synthesis. Many researchers are investigating catalytic halogenation methods to reduce byproduct formation, aligning with the industry's shift toward sustainable chemical production. The compound's structure-activity relationships are also being explored for potential biocidal properties, though current applications focus primarily on its role as a versatile synthetic building block.

Quality control protocols for CAS No. 1781520-34-0 emphasize HPLC purity verification and halogen content analysis, reflecting the compound's importance in high-value chemical synthesis. Stability studies indicate proper storage conditions to prevent phenolic oxidation, a common concern with this class of compounds. The growing database of spectroscopic characterization (including NMR and IR spectra) supports its identification in complex reaction mixtures.

Market trends show rising interest in custom halogenated compounds like 3-Bromo-4-chloro-5-methylphenol for material science innovations. Its molecular structure serves as a template for developing advanced functional materials with tailored electronic properties. Patent analysis reveals increasing applications in electronic material precursors and specialty polymer modifiers, particularly in regions with strong high-tech manufacturing sectors.

From a regulatory perspective, proper handling procedures for this halogen-substituted phenol follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, its reactivity profile necessitates appropriate personal protective equipment during handling. The compound's environmental fate has been studied in accordance with OECD test guidelines, providing data for ecological risk assessment models.

Future research directions may explore 3-Bromo-4-chloro-5-methylphenol's potential in catalysis and coordination chemistry, building upon its demonstrated utility in metal-organic frameworks. The compound's structural versatility continues to inspire novel applications across multiple scientific disciplines, ensuring its relevance in cutting-edge chemical research for years to come.